1-(phenoxyacetyl)-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 2-phenoxy-1-[4-[(3,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H28N2O5/c1-26-19-13-17(14-20(27-2)22(19)28-3)15-23-9-11-24(12-10-23)21(25)16-29-18-7-5-4-6-8-18/h4-8,13-14H,9-12,15-16H2,1-3H3
• InChI Key: OZEHZANZHXUZLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)C(=O)COC3=CC=CC=C3
• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol

Description

The compound “1-(phenoxyacetyl)-4-(3,4,5-trimethoxybenzyl)piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a phenoxyacetyl group, and a 3,4,5-trimethoxybenzyl group. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

As a piperazine derivative, this compound could potentially undergo a variety of chemical reactions. The phenoxyacetyl and 3,4,5-trimethoxybenzyl groups could also participate in reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could confer basicity, while the phenoxyacetyl and 3,4,5-trimethoxybenzyl groups could influence its solubility and reactivity.

Mechanism of Action

Without specific studies or data, it’s difficult to predict the potential biological activity or mechanism of action of this compound.

Future Directions

Future research could involve the synthesis and characterization of this compound, followed by studies to evaluate its potential biological activity. This could include in vitro and in vivo assays to assess its potential therapeutic effects.